Cas no 14677-21-5 (Isoxazole,4,5-diphenyl-)

• Product Name: Isoxazole,4,5-diphenyl-
• CAS No: 14677-21-5
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 214758
• PubChem ID: 291189
• Update Time: 2025-04-19

Isoxazole,4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-diphenyl-1,2-oxazole
• 4,5-Diphenylisoxazole
• Isoxazole,4,5-diphenyl-
• (4,5-diphenyl)isoxazole
• 4,5-Diphenyl-isoxazol
• 4,5-diphenyl-isoxazole
• AC1L6FAX
• AC1Q4YK6
• CTK4C5098
• NSC156142
• SureCN739660
• 14677-21-5
• PHHYPNOXXPWYII-UHFFFAOYSA-N
• InChI=1/C15H11NO/c1-3-7-12(8-4-1)14-11-16-17-15(14)13-9-5-2-6-10-13/h1-11
• NSC-156142
• SCHEMBL739660
• 4,5-Diphenylisoxazole #
• DTXSID60303024
• Isoxazole, 4,5-diphenyl-

• Inchi： 1S/C15H11NO/c1-3-7-12(8-4-1)14-11-16-17-15(14)13-9-5-2-6-10-13/h1-11H
• InChI Key： PHHYPNOXXPWYII-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03